Cas no 2680553-85-7 (2-(2-Methylpropyl)-3-(2,2,2-trifluoroacetyl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 2-(2-Methylpropyl)-3-(2,2,2-trifluoroacetyl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2680553-85-7
• MF: C₁₀H₁₄F₃NO₃S
• MW: 285.283272266388
• CID: 5870969
• PubChem ID: 165916958
• Update Time: 2025-05-26

2-(2-Methylpropyl)-3-(2,2,2-trifluoroacetyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropyl)-3-(2,2,2-trifluoroacetyl)-1,3-thiazolidine-4-carboxylic acid
• 2680553-85-7
• EN300-28286980
• 2-(2-Methylpropyl)-3-(2,2,2-trifluoroacetyl)-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C10H14F3NO3S/c1-5(2)3-7-14(9(17)10(11,12)13)6(4-18-7)8(15)16/h5-7H,3-4H2,1-2H3,(H,15,16)
• InChI Key： FAQRMCOFAWQYSI-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N(C(C(F)(F)F)=O)C1CC(C)C

Computed Properties

• Exact Mass: 285.06464897g/mol
• Monoisotopic Mass: 285.06464897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.9Ų

Additional information on 2-(2-Methylpropyl)-3-(2,2,2-trifluoroacetyl)-1,3-thiazolidine-4-carboxylic acid

2-(2-Methylpropyl)-3-(2,2,2-trifluoroacetyl)-1,3-thiazolidine-4-carboxylic acid

Introduction to 2-(2-Methylpropyl)-3-(2,2,2-trifluoroacetyl)-1,3-thiazolidine-4-carboxylic acid

The compound 2-(2-Methylpropyl)-3-(2,2,2-trifluoroacetyl)-1,3-thiazolidine-4-carboxylic acid, with the CAS number NO. 1497967-85-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazolidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure is characterized by a thiazolidine ring system, which is a five-membered ring containing sulfur and nitrogen atoms. The substituents attached to this ring include a (E)-trifluoroacetyl group and a (R)-isobutyl group, which contribute to its unique chemical properties and biological effects.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One notable approach involves the use of thiazolidine intermediates derived from cysteine analogs. These intermediates are then subjected to nucleophilic acylation or alkylation reactions to introduce the desired substituents. The synthesis of this compound has been optimized to achieve high yields and purity, making it suitable for both research and potential commercial applications.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have demonstrated that NO. 1497967-85-7 exhibits potent antimicrobial activity, particularly against Gram-positive bacteria. This property is attributed to its ability to disrupt bacterial cell membranes and inhibit key enzymes involved in cell wall synthesis. Furthermore, preliminary in vitro studies suggest that this compound may also possess anticancer properties, targeting specific pathways involved in tumor growth and metastasis.

The structural features of NO. 1497967-85-7 play a crucial role in its biological activity. The presence of the trifluoroacetyl group enhances the molecule's lipophilicity, allowing it to penetrate cellular membranes more effectively. Additionally, the isobutyl group contributes to the compound's stability and bioavailability. These characteristics make it an attractive candidate for drug development programs targeting infectious diseases and oncology.

Recent research has also explored the potential of this compound as a modulator of cellular signaling pathways. For instance, studies have shown that it can inhibit the activity of certain kinases involved in inflammation and immune response. This opens up new avenues for its application in treating autoimmune diseases and chronic inflammatory conditions.

In terms of toxicity profiles, NO. 1497967-85-7 has been shown to exhibit low cytotoxicity against normal human cells at therapeutic concentrations. However, further studies are required to fully understand its safety profile and potential side effects in vivo.

The development of this compound represents a significant milestone in the field of medicinal chemistry. Its unique combination of structural features and biological activities positions it as a promising lead compound for future drug discovery efforts.